Cas no 915087-32-0 (methylamino 4-[(1-cyano-1-methylethyl)amino]-2-fluorobenzoate)

• Product Name: methylamino 4-[(1-cyano-1-methylethyl)amino]-2-fluorobenzoate
• CAS No: 915087-32-0
• MF: C₁₂H₁₄FN₃O
• MW: 235.257465839386
• MDL: MFCD09909373
• CID: 831259
• PubChem ID: 59296547
• Update Time: 2025-06-07

methylamino 4-[(1-cyano-1-methylethyl)amino]-2-fluorobenzoate Chemical and Physical Properties

Names and Identifiers

• 4-(2-CYANOPROPAN-2-YLAMINO)-2-FLUORO-N-METHYLBENZAMIDE
• 4-((2-cyanopropan-2-yl)amino)-2-fluoro-N-methylbenzamide
• 4-[(1-cyano-1-methylethyl)amino]-2-fluoro-N-methyl-Benzamide
• BENZAMIDE, 4-[(1-CYANO-1-METHYLETHYL)AMINO]-2-FLUORO-N-METHYL-
• 4-[(2-Cyanopropan-2-yl)amino]-2-fluoro-N-methylbenzamide
• FUBVMSRDTICINT-UHFFFAOYSA-N
• BCP12302
• AB3604
• 3250AH
• 4-[(Cyano-dimethyl-methyl)-amino]-2-fluoro-N-methyl-benzamide
• N-methyl-2-fluoro-4-(1,1-dimethylcyanomethyl)aminobenzamide
• 4-[(1-Cyano
• 4-[(1-Cyano-1-methylethyl)amino]-2-fluoro-N-methylbenzamide (ACI)
• N-Methyl-2-fluoro-4-[(1,1-dimethylcyanomethyl)amino]benzamide
• methylamino 4-[(1-cyano-1-methylethyl)amino]-2-fluorobenzoate
• DB-367159
• MFCD09909373
• 915087-32-0
• UNII-QD7VZ7U3DL
• DTXSID30731471
• AC-31314
• SCHEMBL547369
• CS-13120
• CS-B0040
• N-Methyl-2-fluoro-4-((1,1-dimethylcyanomethyl)amino)benzamide
• AKOS027339511
• QD7VZ7U3DL

• MDL： MFCD09909373
• Inchi： 1S/C12H14FN3O/c1-12(2,7-14)16-8-4-5-9(10(13)6-8)11(17)15-3/h4-6,16H,1-3H3,(H,15,17)
• InChI Key： FUBVMSRDTICINT-UHFFFAOYSA-N
• SMILES： N#CC(C)(C)NC1C=C(F)C(C(NC)=O)=CC=1

Computed Properties

• Exact Mass: 235.11209024g/mol
• Monoisotopic Mass: 235.11209024g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 334
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 64.9
• XLogP3: 1.7

methylamino 4-[(1-cyano-1-methylethyl)amino]-2-fluorobenzoate Security Information

• Storage Condition：(BD449661)

Additional information on methylamino 4-[(1-cyano-1-methylethyl)amino]-2-fluorobenzoate

Introduction to Methylamino 4-[(1-cyano-1-methylethyl)amino]-2-fluorobenzoate (CAS No. 915087-32-0)

Methylamino 4-[(1-cyano-1-methylethyl)amino]-2-fluorobenzoate, with the CAS number 915087-32-0, is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit intriguing biological activities, making it a subject of intense study for potential therapeutic applications.

The molecular structure of Methylamino 4-[(1-cyano-1-methylethyl)amino]-2-fluorobenzoate features a benzoate core substituted with fluorine and amino functional groups. The presence of these substituents imparts unique electronic and steric properties to the molecule, which are crucial for its interaction with biological targets. Specifically, the fluorine atom can enhance the metabolic stability of the compound, while the amino groups provide opportunities for further derivatization and optimization.

In recent years, there has been a growing interest in developing novel compounds that can modulate biological pathways associated with various diseases. Methylamino 4-[(1-cyano-1-methylethyl)amino]-2-fluorobenzoate has been identified as a promising candidate due to its ability to interact with specific enzymes and receptors. Preliminary studies have suggested that this compound may have potential applications in the treatment of neurological disorders, inflammation, and cancer.

One of the most compelling aspects of Methylamino 4-[(1-cyano-1-methylethyl)amino]-2-fluorobenzoate is its structural diversity, which allows researchers to explore a wide range of analogues with tailored properties. By modifying the substituents on the benzoate ring, scientists can fine-tune the pharmacokinetic and pharmacodynamic profiles of the compound. This flexibility has enabled the synthesis of several derivatives that exhibit enhanced potency and selectivity.

The fluorine atom in the molecule plays a critical role in its biological activity. Fluorinated aromatic compounds are known for their improved binding affinity to biological targets, which can lead to more effective drug candidates. Additionally, the presence of fluorine can influence the metabolic pathways of the compound, potentially increasing its bioavailability and reducing toxicity.

Recent advancements in computational chemistry have allowed researchers to predict the binding modes of Methylamino 4-[(1-cyano-1-methylethyl)amino]-2-fluorobenzoate with various biological targets. These studies have provided valuable insights into how the compound interacts with enzymes and receptors at the molecular level. This information has been instrumental in guiding the design of more effective derivatives with improved therapeutic properties.

In vitro studies have demonstrated that Methylamino 4-[(1-cyano-1-methylethyl)amino]-2-fluorobenzoate exhibits promising anti-inflammatory and anticancer activities. The compound has been shown to inhibit key enzymes involved in inflammation, such as cyclooxygenase (COX) and lipoxygenase (LOX). Additionally, it has demonstrated ability to disrupt signaling pathways associated with cancer cell proliferation and survival.

The synthesis of Methylamino 4-[(1-cyano-1-methylethyl)amino]-2-fluorobenzoate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Researchers have developed efficient synthetic routes that leverage modern techniques such as transition metal catalysis and flow chemistry. These advancements have not only improved the accessibility of the compound but also paved the way for scalable production processes.

The pharmacological profile of Methylamino 4-[(1-cyano-1-methylethyl)amino]-2-fluorobenzoate is further enhanced by its ability to cross blood-brain barriers. This property is particularly important for treating neurological disorders, as it allows the compound to reach its target sites in the brain effectively. Studies have shown that fluorinated benzoates can exhibit good penetration into neural tissues, making them attractive candidates for central nervous system therapies.

Future research on Methylamino 4-[(1-cyano-1-methylethyl)amino]-2-fluorobenzoate will focus on understanding its mechanism of action in greater detail. By elucidating how the compound interacts with biological targets at both molecular and cellular levels, researchers can identify new opportunities for drug development. Additionally, preclinical studies will be conducted to evaluate its safety and efficacy in animal models before moving on to human clinical trials.

The development of novel pharmaceutical compounds is a complex process that requires interdisciplinary collaboration between chemists, biologists, pharmacologists, and clinicians. The study of Methylamino 4-[(1-cyano-1-methylethyl)amino]-2-fluorobenzoate exemplifies this collaborative approach, as it combines synthetic chemistry expertise with biological insights to drive innovation in drug discovery.